Cas no 76471-08-4 (4-(pyridin-2-yloxy)aniline)

• Product name: 4-(pyridin-2-yloxy)aniline
• CAS No: 76471-08-4
• MF: C₁₁H₁₀N₂O
• MW: 186.2099
• MDL: MFCD06825428
• CID: 1082162
• PubChem ID: 13150574

4-(pyridin-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-yloxy)phenylamine
• 4-pyridin-2-yloxyaniline
• LS-11226
• MFCD06825428
• SY192183
• 76471-08-4
• AKOS000577203
• E87733
• BB 0263662
• RTGVTQOURHFJEO-UHFFFAOYSA-N
• 4-(2-pyridyloxy)aniline
• 4-(pyridin-2-yloxy)aniline
• EN300-71835
• Z404011946
• SCHEMBL4379584
• STL220349
• 4-(2-pyridinyloxy)Benzenamine
• 4-(Pyridin-2-yloxy)phenylamine?
• ALBB-031113
• DS-016714

• MDL： MFCD06825428
• Inchi： InChI=1S/C11H10N2O/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,12H2
• InChI Key： RTGVTQOURHFJEO-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)OC2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų